Cas no 2137566-31-3 (1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)-)

1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- is a specialized aromatic diamine compound featuring a chloro-substituted benzene core with methyl and isopropyl functional groups on the amine nitrogen. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceuticals, agrochemicals, or advanced material synthesis. The chloro substituent enhances reactivity for further functionalization, while the branched alkyl groups may influence solubility and stability. Its rigid aromatic backbone contributes to structural integrity in polymer or coordination chemistry. Careful handling is advised due to potential amine reactivity.

1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- structure

2137566-31-3 structure

Product Name:1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)-

CAS No:2137566-31-3

MF:C₁₂H₁₉ClN₂

MW:226.745661973953

CID:5277755

PubChem ID:165448309

Update Time:2025-06-13

1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)-
- 2137566-31-3
- EN300-693743
- (3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine
- Inchi： 1S/C12H19ClN2/c1-9(2)15(3)8-11-4-10(7-14)5-12(13)6-11/h4-6,9H,7-8,14H2,1-3H3
- InChI Key： GJPHZUMFKQPHQJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(CN)C=C(C=1)CN(C)C(C)C

Computed Properties

Exact Mass: 226.1236763g/mol
Monoisotopic Mass: 226.1236763g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 29.3Å²

1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-693743-0.05g	(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine	2137566-31-3	0.05g	$1091.0	2023-03-10
Enamine	EN300-693743-0.1g	(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine	2137566-31-3	0.1g	$1144.0	2023-03-10
Enamine	EN300-693743-0.25g	(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine	2137566-31-3	0.25g	$1196.0	2023-03-10
Enamine	EN300-693743-0.5g	(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine	2137566-31-3	0.5g	$1247.0	2023-03-10
Enamine	EN300-693743-1.0g	(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine	2137566-31-3	1g	$0.0	2023-06-07
Enamine	EN300-693743-2.5g	(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine	2137566-31-3	2.5g	$2548.0	2023-03-10
Enamine	EN300-693743-5.0g	(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine	2137566-31-3	5.0g	$3770.0	2023-03-10
Enamine	EN300-693743-10.0g	(3-chloro-5-{[methyl(propan-2-yl)amino]methyl}phenyl)methanamine	2137566-31-3	10.0g	$5590.0	2023-03-10

1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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Additional information on 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)-

Recent Advances in the Study of 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- (CAS: 2137566-31-3)

The compound 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- (CAS: 2137566-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both efficiency and purity. The researchers utilized a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly reduced the formation of by-products and enhanced the scalability of production.

Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Furthermore, its selective binding profile minimizes off-target effects, a critical advantage in CNS drug development.

Another groundbreaking study explored the compound's anti-inflammatory properties. Researchers found that 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- effectively inhibits key inflammatory pathways, including NF-κB signaling. This finding opens new avenues for its use in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable pharmacokinetic profile, with good oral bioavailability and metabolic stability.

In addition to its therapeutic potential, recent research has investigated the safety and toxicity profile of this compound. Preclinical toxicology studies conducted in rodent models indicated a wide therapeutic window, with no significant adverse effects observed at therapeutic doses. These findings support its progression to further clinical evaluation.

Looking ahead, ongoing research aims to explore the compound's potential in combination therapies and its efficacy in more complex disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and translation into clinical applications. The unique properties of 1,3-Benzenedimethanamine, 5-chloro-N1-methyl-N1-(1-methylethyl)- make it a compelling candidate for future drug discovery initiatives.